Methyl 2-bromo-5-(dimethylamino)benzoate

• IUPAC Name: methyl 2-bromo-5-(dimethylamino)benzoate
• InChI: InChI=1S/C10H12BrNO2/c1-12(2)7-4-5-9(11)8(6-7)10(13)14-3/h4-6H,1-3H3
• InChI Key: DLSMZBNKKTUSHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)Br)C(=O)OC
• Molecular Formula: C10H12BrNO2
• DSSTOX Substance ID: DTXSID401210539
• Molecular Weight: 258.11 g/mol
• CAS No.: 164513-41-1

Description

Methyl 2-bromo-5-(dimethylamino)benzoate is a chemical compound that belongs to the class of benzoates. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of Methyl 2-bromo-5-(dimethylamino)benzoate is not fully understood. However, it is believed to interact with the hydrophobic regions of proteins and nucleic acids, resulting in fluorescence.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is not toxic to cells and does not interfere with cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 2-bromo-5-(dimethylamino)benzoate in lab experiments is its high sensitivity and selectivity for detecting proteins and nucleic acids. However, its fluorescence can be affected by environmental factors such as pH and temperature, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of Methyl 2-bromo-5-(dimethylamino)benzoate in scientific research. One area of focus is the development of new fluorescent probes with improved sensitivity and selectivity. Another area of interest is the use of this compound in the development of new drugs and therapies for various diseases.
In conclusion, this compound is a valuable compound for scientific research due to its unique properties and potential applications. Its high sensitivity and selectivity make it a useful tool for detecting proteins and nucleic acids. Further research is needed to fully understand its mechanism of action and to explore its potential for the development of new drugs and therapies.

Scientific Research Applications

Methyl 2-bromo-5-(dimethylamino)benzoate has various applications in scientific research. It is commonly used as a fluorescent probe for detecting proteins and nucleic acids. It can also be used as a reagent for the synthesis of other compounds, such as amino acids and peptides.

Synthesis routes and methods

Procedure details

To a stirred solution of 5.24 g (22.5 mmol) 2-Bromo-5-fluoro-benzoic acid methyl ester (Rarechemicals) and 60.0 ml dimethylsulphoxid were added 2.23 g (27.0 mmol) dimethylamine hydrochloride and 6.54 g (47.3 mmol) potassium carbonate. The reaction mixture was stirred for 11 h at 70° C. in an autoclave and was concentrated with high vacuum rotation evaporator at 65° C. The residue was diluted with dichloromethane, washed twice with water. The combined water phases were extracted with dichloromethane. The combined dichloromethane phases were washed with diluted sodium hydrogen carbonate solution, dried with sodium sulphate and concentrated. The oily crude was purified by column chromatography and the desired product 16a was obtained in 70% yield (4.08 g, 15.8 mmol).